Cas no 898766-16-0 ( )

• Product Name: &nbsp
• CAS No: 898766-16-0
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 866985
• PubChem ID: 24726942
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-DIFLUOROPHENYL)-6-OXOHEXANOIC ACID
• 6-(2,3-DIFLUOROPHENYL)-6-OXOHEXANOICACID
• AKOS016022366
• DTXSID30645327
• 898766-16-0
• MFCD01320102
•  

• MDL： MFCD01320102
• Inchi： 1S/C12H12F2O3/c13-9-5-3-4-8(12(9)14)10(15)6-1-2-7-11(16)17/h3-5H,1-2,6-7H2,(H,16,17)
• InChI Key： WBRHZYWAENKQAE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(CCCCC(=O)O)=O)F

Computed Properties

• Exact Mass: 242.07545056g/mol
• Monoisotopic Mass: 242.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų